Analytical reference materials. Part V. Development of a sediment reference material for chlorobenzenes and hexachlorobutadiene
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9861100081
Abstract
The development of the first lake sediment reference material for the determination of chlorobenzenes and hexachlorobutadiene is described. Approximately 500 kg of lake sediment were collected, freeze-dried, crushed, sieved and blended before 5000 sub-samples were bottled and stored at 4 °C in the dark. Sub-samples were extracted using a Soxhlet apparatus, cleaned with Florisil and analysed by gas chromatography using both OV-1 and Carbowax 20M capillary columns interfaced to either an electron-capture or a mass-selective detector. Reference concentrations for six chlorobenzenes and hexachlorobutadiene were generated and no sign of loss or degradation for those components in the reference material was observed after 4 years of cold storage. This sample is suitable for long-term in-house or inter-laboratory quality assurance applications.
Recommended Literature
- [1] Front cover
- [2] Nanocatalysts for hydrogen production from borohydride hydrolysis: graphene-derived thin films with Ag- and Ni-based nanoparticles†
- [3] THE PRESENTATION OF CHEMISTRY LOGICALLY DRIVEN OR APPLICATIONS-LED?
- [4] Air stable and highly efficient Bi3+-doped Cs2SnCl6 for blue light-emitting diodes†
- [5] In situ sulfidation of porous sponge-like CuO/SiW11Co into Cu2S/SiW11Co as stabilized and efficient counter electrode for quantum dot-sensitized solar cells†
- [6] Retraction: Effect of temperature and large guest molecules on the C–H symmetric stretching vibrational frequencies of methane in structure H and I clathrate hydrates
- [7] Inside front cover
- [8] Gas-chromatographic study of methylstyrenes in the light-oil fraction of coal distillate using selective hydrogenation
- [9] The effect of substituents on the surface modification of anatase nanoparticles with catecholate-type ligands: a combined DFT and experimental study†
- [10] One-dimensional potential energy functions in vibrational spectroscopy
Journal Name：Analyst
Research Products
-
CAS no.: 165253-31-6
